Cas no 26902-85-2 (1-(4-ethoxyphenyl)-2,2,2-trifluoroethan-1-ol)

1-(4-ethoxyphenyl)-2,2,2-trifluoroethan-1-ol structure
26902-85-2 structure
Product Name:1-(4-ethoxyphenyl)-2,2,2-trifluoroethan-1-ol
CAS No:26902-85-2
MF:C10H11F3O2
MW:220.188353776932
MDL:MFCD12786973
CID:5521081
PubChem ID:12640344
Update Time:2024-03-01

1-(4-ethoxyphenyl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol, 4-ethoxy-a-(trifluoromethyl)-
    • Benzenemethanol, 4-ethoxy-α-(trifluoromethyl)-
    • Benzyl alcohol, p-ethoxy-α-(trifluoromethyl)- (8CI)
    • 4-Ethoxy-α-(trifluoromethyl)benzenemethanol
    • 1,1,1-Trifluoro-2-hydroxy-2-(p-ethoxyphenyl)ethane
    • 1-(4-Ethoxyphenyl)-2,2,2-trifluoroethan-1-ol
    • 2,2,2-Trifluoro-1-(4-ethoxyphenyl)ethanol
    • 4-Ethoxy-alpha-(trifluoromethyl)benzyl Alcohol
    • 1-(4-ethoxyphenyl)-2,2,2-trifluoroethan-1-ol
    • MDL: MFCD12786973
    • Inchi: 1S/C10H11F3O2/c1-2-15-8-5-3-7(4-6-8)9(14)10(11,12)13/h3-6,9,14H,2H2,1H3
    • InChI Key: DXDZDJCNLJXFQC-UHFFFAOYSA-N
    • SMILES: C1=C(OCC)C=CC(C(O)C(F)(F)F)=C1

Computed Properties

  • Exact Mass: 220.07111408g/mol
  • Monoisotopic Mass: 220.07111408g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • Density: 1.241±0.06 g/cm3(Predicted)
  • Boiling Point: 279.2±40.0 °C(Predicted)
  • pka: 12.20±0.10(Predicted)

1-(4-ethoxyphenyl)-2,2,2-trifluoroethan-1-ol Pricemore >>

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1-(4-ethoxyphenyl)-2,2,2-trifluoroethan-1-ol Production Method

Production Method 1

Reaction Conditions
1.1R:S:THF, S:PhMe, -40°C; 10 min, 0°C; 15 min, -40°C
1.2overnight, -40°C
1.3R:NH4Cl, S:H2O
Reference
One-Pot Successive Turbo Grignard Reactions for the Facile Synthesis of α-Aryl-α-Trifluoromethyl Alcohols
By Kani, Ryunosuke et al, European Journal of Organic Chemistry, 2020, 2020(29), 4487-4493

Production Method 2

Reaction Conditions
1.1
2.1R:NaBH4
Reference
The reduction of aryl trifluoromethyl ketones by sodium borohydride. The hydride transfer process
By Stewart, Ross and Teo, K. C., Canadian Journal of Chemistry, 1980, 58(23), 2491-6

1-(4-ethoxyphenyl)-2,2,2-trifluoroethan-1-ol Raw materials

1-(4-ethoxyphenyl)-2,2,2-trifluoroethan-1-ol Preparation Products

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